4-Isopropoxy-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-D]Azepine

• IUPAC Name: 4-propan-2-yloxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• InChI: InChI=1S/C11H17N3O/c1-8(2)15-11-9-3-5-12-6-4-10(9)13-7-14-11/h7-8,12H,3-6H2,1-2H3
• InChI Key: XEBVNTTWVXECDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=NC2=C1CCNCC2
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

4-Isopropoxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine is a bicyclic heterocyclic compound featuring a pyrimidine ring fused to an azepine ring system. The isopropoxy substituent at the 4-position distinguishes it from other analogs and likely influences its physicochemical properties and biological activity.

Chemical Reactions Analysis

4-Isopropoxy-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-D]Azepine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under suitable conditions.

Scientific Research Applications

4-Isopropoxy-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-D]Azepine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific receptors.

Industry: It may be used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 4-Isopropoxy-6,7,8,9-Tetrahydro-5H-Pyrimido[4,5-D]Azepine involves its interaction with specific molecular targets. It may act as an agonist or antagonist at certain receptors, modulating biological pathways and exerting its effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Core Structural Variations

The pyrimido[4,5-d]azepine core is shared among several derivatives, but substitutions at positions 4, 6, 7, and 9 significantly alter bioactivity and chemical reactivity. Below is a comparative analysis:

Compound Name	Substituents	Key Features	Biological Activity
4-Isopropoxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine	4-isopropoxy	Enhanced solubility due to the ether group; moderate steric bulk.	Potential TRPV1 modulation
4-Chloro-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine hydrochloride	4-chloro	Higher electrophilicity; improved binding to kinase ATP pockets.	Kinase inhibition (e.g., CDK2)
1-Ethoxymethyl-5-methyl-9-phenyl-pyrimido[4,5-b][1,4]diazepine	1-ethoxymethyl, 5-methyl, 9-phenyl	Extended π-system (phenyl group); hydrogen-bonding capacity via N–H and C–H groups.	Antitumor activity, HIV-1 RT inhibition
8,9-Dihydro-5H-pyrimido[4,5-e][1,4]diazepin-7(6H)-ones	4,6,8,9-tetrasubstituted; ketone at position 7	Flexible core for derivatization; synthetic accessibility via bis-electrophilic pyrimidines.	Library compounds for drug discovery

Pharmacological Profiles

• Kinase Inhibition: Pyrimido[4,5-d]azepines with chloro or amino substituents (e.g., 4-chloro derivatives) exhibit strong binding to CDK2 due to halogen interactions with hydrophobic kinase pockets . In contrast, the isopropoxy group may reduce kinase affinity but improve solubility for systemic distribution.
• TRPV1 Modulation : Janssen Pharmaceutica’s derivatives of 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-yl-amines demonstrate TRPV1 antagonism for pain management, suggesting that the isopropoxy variant could share similar mechanistic pathways .
• Antiviral Activity : Ethoxymethyl and phenyl-substituted analogs (e.g., ) show HIV-1 reverse transcriptase inhibition, but the isopropoxy group’s impact on viral targets remains unexplored .

Physicochemical and Pharmacokinetic Properties

Property	4-Isopropoxy Derivative	4-Chloro Analog	Ethoxymethyl-Phenyl Analog
LogP	~2.1 (predicted)	~1.8	~3.5 (due to phenyl group)
Solubility (aq.)	Moderate (isopropoxy enhances hydrophilicity)	Low	Poor
Metabolic Stability	Likely susceptible to CYP3A4 oxidation	Stable (chloro group resists metabolism)	High clearance (due to ethoxymethyl hydrolysis)

Biological Activity

4-Isopropoxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine is a heterocyclic compound with notable potential in medicinal chemistry. Its molecular formula is C11H17N3O, and it has a molecular weight of 207.27 g/mol. This compound is being investigated for its various biological activities, including antimicrobial and anticancer properties.

The compound features a unique structure that allows it to engage in various chemical reactions. It can act as a building block in the synthesis of more complex molecules and is recognized for its potential therapeutic applications.

Property	Value
Molecular Formula	C11H17N3O
Molecular Weight	207.27 g/mol
CAS Number	1422058-32-9

The biological activity of 4-isopropoxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine is primarily attributed to its interaction with specific molecular targets. The compound may function as an agonist or antagonist at certain receptors, modulating critical biological pathways. However, detailed mechanisms remain to be elucidated through further research.

Anticancer Properties

Recent studies indicate that compounds within the pyrimido[4,5-d]azepine family exhibit significant anticancer activity. For instance, related compounds have shown promising results in inhibiting PARP-1 and PARP-2 enzymes, which are crucial in cancer cell proliferation and survival.

• Case Study : A study evaluated the efficacy of a related compound (designated as 11b ) against A549 lung cancer cells. The IC50 values for PARP-1 and PARP-2 were reported as 19.24 nM and 32.58 nM respectively, indicating potent inhibitory activity compared to rucaparib (23.88 nM for PARP-1) .

Antimicrobial Activity

The compound is also being explored for its antimicrobial properties. Preliminary assessments suggest that it may inhibit the growth of various bacterial strains; however, comprehensive studies are necessary to validate these findings.

In Vitro Studies

In vitro assays have demonstrated that 4-isopropoxy-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine exhibits significant cytotoxicity against cancer cell lines. The following table summarizes key findings from recent studies:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
11b	A549	1.95	PARP inhibition inducing apoptosis
Rucaparib	A549	23.88	PARP inhibition

Pharmacokinetics

Pharmacokinetic predictions suggest that the compound may exhibit favorable absorption and distribution characteristics similar to established drugs like rucaparib . This positions it as a candidate for further drug development.